Cas no 2172070-25-4 (2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(2-Ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound featuring a triazole core functionalized with an ethoxyethyl and ethyl substituent, along with an acetonitrile moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and material science. The presence of both polar (ethoxyethyl, nitrile) and nonpolar (ethyl) groups enhances its solubility in diverse solvents, facilitating further derivatization. Its triazole scaffold is notable for stability and bioactivity, making it valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules. The compound’s well-defined reactivity allows precise modifications, supporting its use in high-value synthetic routes. Proper handling under controlled conditions is recommended due to its nitrile functionality.
2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile structure
2172070-25-4 structure
Product Name:2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172070-25-4
MF:C10H16N4O
MW:208.260241508484
CID:5993216
PubChem ID:165597937
Update Time:2025-05-21

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
    • 2172070-25-4
    • EN300-1598632
    • 2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
    • Inchi: 1S/C10H16N4O/c1-3-10-9(5-6-11)12-13-14(10)7-8-15-4-2/h3-5,7-8H2,1-2H3
    • InChI Key: QBYQLIFEQKEEHX-UHFFFAOYSA-N
    • SMILES: O(CC)CCN1C(=C(CC#N)N=N1)CC

Computed Properties

  • Exact Mass: 208.13241115g/mol
  • Monoisotopic Mass: 208.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.7Ų

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1598632-0.05g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
0.05g
$1417.0 2023-06-04
Enamine
EN300-1598632-0.1g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
0.1g
$1484.0 2023-06-04
Enamine
EN300-1598632-0.25g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
0.25g
$1551.0 2023-06-04
Enamine
EN300-1598632-0.5g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
0.5g
$1619.0 2023-06-04
Enamine
EN300-1598632-1.0g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
1g
$1686.0 2023-06-04
Enamine
EN300-1598632-2.5g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
2.5g
$3304.0 2023-06-04
Enamine
EN300-1598632-5.0g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
5g
$4890.0 2023-06-04
Enamine
EN300-1598632-10.0g
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
10g
$7250.0 2023-06-04
Enamine
EN300-1598632-50mg
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
50mg
$1417.0 2023-09-23
Enamine
EN300-1598632-100mg
2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172070-25-4
100mg
$1484.0 2023-09-23

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Related Literature

Additional information on 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172070-25-4)

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172070-25-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and an acetonitrile group, making it a promising candidate for various therapeutic applications.

The triazole moiety in 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the acetonitrile group further enhances its pharmacological profile by contributing to its metabolic stability and bioavailability. These structural attributes make the compound an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile could be a valuable therapeutic agent for inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Institutes of Health (NIH) found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings open up new avenues for developing targeted therapies against various types of cancer.

The pharmacokinetic properties of 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-y\-lacetonitrile have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a long half-life in the bloodstream, which allows for sustained therapeutic effects with fewer dosing regimens. This makes it an ideal candidate for oral administration in clinical settings.

To further explore the therapeutic potential of 2\-1-(2\-ethoxyethyl)-5\-ethyl\-1H\-1\-,2\-,3\-triazol\-4\-ylacetonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies.

In conclusion, 2\-1-(2\-ethoxyethyl)-5\-ethyl\-1H\-1\-,2\-,3\-triazol\-4\-ylacetonitrile (CAS No. 2172070\-25\-4) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for developing new treatments for inflammatory disorders and cancer. As research continues to uncover more about this compound's mechanisms of action and therapeutic applications, it is poised to play a crucial role in improving patient outcomes and advancing medical science.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.